Cas no 25462-27-5 (1,3-Propanediol,2-(3-methylbutyl)-)

1,3-Propanediol,2-(3-methylbutyl)- structure
25462-27-5 structure
Product Name:1,3-Propanediol,2-(3-methylbutyl)-
CAS No:25462-27-5
MF:C8H18O2
MW:146.227323055267
CID:271208
PubChem ID:213078
Update Time:2025-04-19

1,3-Propanediol,2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(3-methylbutyl)-
    • 2-(3-methylbutyl)propane-1,3-diol
    • 1,3-Propanediol, 2-isopentyl-
    • DTXSID00180134
    • BRN 1847381
    • 2-Isopentyl-1,3-propanediol
    • 25462-27-5
    • AKOS018004426
    • SCHEMBL8060298
    • Inchi: 1S/C8H18O2/c1-7(2)3-4-8(5-9)6-10/h7-10H,3-6H2,1-2H3
    • InChI Key: VWQPAMYYOLDISD-UHFFFAOYSA-N
    • SMILES: OCC(CO)CCC(C)C

Computed Properties

  • Exact Mass: 146.13074
  • Monoisotopic Mass: 146.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 67.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.935
  • Boiling Point: 245.6°C at 760 mmHg
  • Flash Point: 127.6°C
  • Refractive Index: 1.45
  • PSA: 40.46

1,3-Propanediol,2-(3-methylbutyl)- Related Literature

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd